(R)-2-Chloro-4-(hydroxymethyl)-6-(3-methylmorpholino)pyrimidin-5-ol

• Molecular Formula: C10H14ClN3O3
• Molecular Weight: 259.69 g/mol
• IUPAC Name: 2-chloro-4-(hydroxymethyl)-6-[(3R)-3-methylmorpholin-4-yl]pyrimidin-5-ol
• InChI: InChI=1S/C10H14ClN3O3/c1-6-5-17-3-2-14(6)9-8(16)7(4-15)12-10(11)13-9/h6,15-16H,2-5H2,1H3/t6-/m1/s1
• InChI Key: CKQPZBNWZFEOAU-ZCFIWIBFSA-N
• Isomeric SMILES: C[C@@H]1COCCN1C2=NC(=NC(=C2O)CO)Cl
• Canonical SMILES: CC1COCCN1C2=NC(=NC(=C2O)CO)Cl

Description

The compound “(R)-2-Chloro-4-(hydroxymethyl)-6-(3-methylmorpholino)pyrimidin-5-ol” is a pyrimidine derivative featuring a hydroxymethyl group at position 4, a chlorine atom at position 2, and a stereospecific (R)-3-methylmorpholino substituent at position 4. The pyrimidine core is substituted with a hydroxyl group at position 5, contributing to its polar character. The (R)-configuration of the 3-methylmorpholino group introduces stereochemical specificity, which may influence its biological activity or interactions in enzymatic systems.

Comparison with Similar Compounds

2-Chloro-5-fluoropyrimidin-4-ol ()

• Structure : Contains a pyrimidine core with chlorine (position 2), fluorine (position 5), and hydroxyl (position 4) groups.
• Key Differences: Lacks the hydroxymethyl and morpholino substituents present in the target compound.
• Properties : Polar due to hydroxyl and fluorine groups; likely lower lipophilicity compared to the target compound.

4-Chloro-2-methylsulfanyl-pyrimidin-5-ol ()

• Structure : Features a methylsulfanyl group (position 2) and hydroxyl group (position 5).
• Key Differences : Methylsulfanyl substituent increases lipophilicity, whereas the target compound’s hydroxymethyl group enhances hydrophilicity.
• Physical Data: Melting point = 241–243°C; pKa ≈ 5.91.

Morpholino-Containing Analogues

4-(Difluoromethyl)-5-(4-((R)-3-methylmorpholino)-6-((S)-3-methylmorpholino)-1,3,5-triazin-2-yl)pyridin-2-amine ()

• Structure: Triazine core with dual morpholino substituents and a difluoromethyl group.
• Key Differences: Triazine vs. pyrimidine core; dual morpholino groups enhance steric bulk.
• Synthesis: Prepared via cross-coupling (71% yield), indicating synthetic accessibility for morpholino derivatives .

tert-Butyl (2R,5S)-2-methyl-5-(((R)-3-methylmorpholino)methyl)piperazine-1-carboxylate ()

• Structure: Piperazine-morpholino hybrid with tert-butyl protection.
• Key Differences : Piperazine backbone vs. pyrimidine; tert-butyl group increases steric hindrance.
• Applications: Likely used in medicinal chemistry for targeted delivery due to its stereospecific morpholino group .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Notable Properties
Target Compound	Pyrimidine	2-Cl, 4-(hydroxymethyl), 6-(R-3-Me-morpholino)	High polarity; stereospecific interactions
2-Chloro-5-fluoropyrimidin-4-ol	Pyrimidine	2-Cl, 5-F, 4-OH	Lower lipophilicity; potential acidity
4-Chloro-2-methylsulfanyl-pyrimidin-5-ol	Pyrimidine	2-MeS, 4-Cl, 5-OH	Moderate solubility (mp 241–243°C)
4-(Difluoromethyl)-triazin-2-ylpyridin-2-amine	Triazine	Difluoromethyl, dual morpholino	High steric bulk; synthetic yield 71%

Key Findings from Structural Comparisons

Substituent Effects: Hydroxymethyl vs. Methylsulfanyl: The hydroxymethyl group in the target compound improves aqueous solubility, whereas methylsulfanyl () increases lipophilicity. Morpholino Substitution: The (R)-3-methylmorpholino group in the target compound may confer stereoselective interactions absent in non-chiral analogs.

Synthetic Accessibility: Morpholino-containing compounds (e.g., ) are synthetically tractable, suggesting feasible routes for the target compound’s preparation.